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An In-depth Technical Guide to (5-Chlorothiazol-
2-YL)methanamine
For Researchers, Scientists, and Drug Development Professionals

Abstract
(5-Chlorothiazol-2-YL)methanamine is a substituted aminothiazole that serves as a valuable

intermediate in synthetic organic chemistry. This technical guide provides a comprehensive

overview of its chemical properties, and while specific experimental data is limited in publicly

available literature, this document compiles the known information and provides context

through generalized experimental protocols and related biological pathways associated with

the broader class of 2-aminothiazoles. The information is intended to support researchers and

professionals in drug development and other scientific disciplines who may be working with this

or related chemical entities.

Chemical and Physical Properties
The fundamental chemical and physical properties of (5-Chlorothiazol-2-YL)methanamine
and its hydrochloride salt are summarized below. This data is compiled from various chemical

supplier catalogs and databases.
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Property
(5-Chlorothiazol-2-
YL)methanamine (Free
Base)

(5-Chlorothiazol-2-
YL)methanamine
Hydrochloride

Molecular Formula C₄H₅ClN₂S C₄H₆Cl₂N₂S

Molecular Weight 148.61 g/mol 185.07 g/mol [1]

IUPAC Name
(5-chloro-1,3-thiazol-2-

yl)methanamine

(5-chloro-1,3-thiazol-2-

yl)methanamine;hydrochloride

CAS Number Not readily available 1187932-87-1

Physical Form Solid Solid

Purity (Typical) Not typically sold in this form 95% - 98%[2]

InChI Key Not readily available
UYPOKAOPBHGBLR-

UHFFFAOYSA-N

Synthesis and Experimental Protocols
Detailed, peer-reviewed experimental protocols for the specific synthesis of (5-Chlorothiazol-
2-YL)methanamine are not extensively documented in the scientific literature. However, the

synthesis of 2-aminothiazole derivatives is a well-established area of organic chemistry. The

following section outlines a generalized synthetic approach based on common methodologies

for this class of compounds.

General Synthesis of 2-Aminothiazole Derivatives
(Hantzsch Thiazole Synthesis)
The Hantzsch thiazole synthesis is a common method for preparing thiazole rings. For a

compound like (5-Chlorothiazol-2-YL)methanamine, a multi-step synthesis would likely be

required, starting with the formation of the thiazole ring followed by functional group

manipulation.

Reaction Scheme: A plausible, though not definitively documented, route could involve the

reaction of a suitable α-haloketone or α-haloaldehyde with thiourea or a thiourea equivalent to
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form the 2-aminothiazole core. Subsequent functionalization would be necessary to introduce

the chloromethylamine group.

Conceptual Experimental Workflow:

Start with appropriate α-halocarbonyl and thiourea

Hantzsch Thiazole Synthesis

Formation of 2-Aminothiazole core

Functional Group Interconversion (e.g., chlorination, amination)

(5-Chlorothiazol-2-YL)methanamine

Purification (e.g., chromatography, recrystallization)

Characterization (NMR, MS, IR)

Final Product

Click to download full resolution via product page
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Conceptual workflow for the synthesis of a 2-aminothiazole derivative.

Note: This is a generalized workflow. The specific reagents, reaction conditions (temperature,

solvent, reaction time), and purification methods would need to be determined through

experimental optimization.

Biological Context and Signaling Pathways
Direct studies on the biological activity and associated signaling pathways of (5-Chlorothiazol-
2-YL)methanamine are not found in the current body of scientific literature. Its primary known

role is as a synthetic intermediate. However, the broader class of 2-aminothiazole derivatives

has been extensively studied and is known to possess a wide range of biological activities,

including anticancer, anti-inflammatory, and antimicrobial properties.[3][4][5]

For illustrative purposes, one of the signaling pathways influenced by certain 2-aminothiazole

derivatives is the PI3K/Akt pathway, which is crucial in cell survival and proliferation and is

often dysregulated in cancer.[3]

Generalized PI3K/Akt Signaling Pathway (Inhibited by
some 2-Aminothiazole Derivatives)
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Generalized PI3K/Akt signaling pathway, a target for some 2-aminothiazole compounds.

Disclaimer: This diagram represents a generalized pathway and does not imply that (5-
Chlorothiazol-2-YL)methanamine itself has been shown to have this activity. It serves as a
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contextual example of the biological relevance of the 2-aminothiazole scaffold.

Spectroscopic Data
Detailed, publicly available spectroscopic data (NMR, IR, Mass Spectrometry) for (5-
Chlorothiazol-2-YL)methanamine is limited. Characterization data is typically generated by

the synthesizing laboratory or commercial supplier and is not always published in peer-

reviewed journals. For research purposes, it is recommended to acquire the compound from a

reputable supplier who can provide a certificate of analysis with lot-specific characterization

data.

Applications and Future Directions
The primary application of (5-Chlorothiazol-2-YL)methanamine is as a building block in the

synthesis of more complex molecules. Patents suggest its utility in the preparation of

agrochemicals.[6] Given the diverse biological activities of the 2-aminothiazole scaffold, this

compound represents a potential starting material for the discovery of novel therapeutic agents.

Future research could focus on the development of new synthetic routes to this and related

compounds, as well as the exploration of its utility in the synthesis of new libraries of

compounds for biological screening.

Safety and Handling
(5-Chlorothiazol-2-YL)methanamine hydrochloride is classified as a hazardous substance.

Hazard Statements: Harmful if swallowed (H302), Causes skin irritation (H315), Causes

serious eye irritation (H319), May cause respiratory irritation (H335).[1]

Precautionary Measures: Standard laboratory safety precautions should be taken, including

the use of personal protective equipment (gloves, safety glasses, lab coat). Work should be

conducted in a well-ventilated fume hood.

For detailed safety information, consult the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b3013318?utm_src=pdf-body
https://www.benchchem.com/product/b3013318?utm_src=pdf-body
https://www.benchchem.com/product/b3013318?utm_src=pdf-body
https://patents.google.com/patent/EP1213286A1/en
https://www.benchchem.com/product/b3013318?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/18349540
https://www.benchchem.com/product/b3013318?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3013318?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. (2-Chloro-1,3-thiazol-5-yl)methanamine hydrochloride | C4H6Cl2N2S | CID 18349540 -
PubChem [pubchem.ncbi.nlm.nih.gov]

2. fluorochem.co.uk [fluorochem.co.uk]

3. Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug
discovery - PMC [pmc.ncbi.nlm.nih.gov]

4. mdpi.com [mdpi.com]

5. An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four
Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]

6. EP1213286A1 - Bis-(2-chlorothiazolyl-5-methyl)amine and process to produce 5-
aminomethyl-2-chloro-thiazol - Google Patents [patents.google.com]

To cite this document: BenchChem. [Molecular weight and formula of (5-Chlorothiazol-2-
YL)methanamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3013318#molecular-weight-and-formula-of-5-
chlorothiazol-2-yl-methanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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